Cas no 1820648-65-4 (Methyl 2-fluoro-4-(4-methylphenyl)benzoate)

• Product Name: Methyl 2-fluoro-4-(4-methylphenyl)benzoate
• CAS No: 1820648-65-4
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 4619143
• Update Time: 2025-11-01

Methyl 2-fluoro-4-(4-methylphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-4-(4-methylphenyl)benzoate
• Methyl 2-fluoro-4-(4-methylphenyl)benzoate

• Inchi： 1S/C15H13FO2/c1-10-3-5-11(6-4-10)12-7-8-13(14(16)9-12)15(17)18-2/h3-9H,1-2H3
• InChI Key： DXBVGQOJIWXJSG-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-fluoro-4-(4-methylphenyl)benzoate

Methyl 2-Fluoro-4-(4-Methylphenyl)benzoate (CAS No. 1820648-65-4): An Overview

Methyl 2-fluoro-4-(4-methylphenyl)benzoate (CAS No. 1820648-65-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and a methyl ester group. These features contribute to its potential applications in various scientific and industrial contexts.

The chemical formula of Methyl 2-fluoro-4-(4-methylphenyl)benzoate is C₁₅H₁₃FO₂, and it has a molecular weight of approximately 248.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification and substitution reactions. Its synthesis and purification processes are crucial for ensuring high purity and consistency, which are essential for its use in research and development.

Recent studies have highlighted the potential of Methyl 2-fluoro-4-(4-methylphenyl)benzoate in the development of new pharmaceuticals. One notable application is in the design of novel anti-inflammatory drugs. The fluoro-substituent on the benzene ring can enhance the lipophilicity of the molecule, improving its ability to cross cell membranes and interact with target proteins. This property makes it an attractive candidate for drug discovery efforts aimed at treating inflammatory conditions.

In addition to its pharmaceutical applications, Methyl 2-fluoro-4-(4-methylphenyl)benzoate has shown promise in materials science. The compound's unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers have explored its potential as a dopant or functional material in these devices, where its ability to modulate charge transport and energy levels can enhance device performance.

The stability and reactivity of Methyl 2-fluoro-4-(4-methylphenyl)benzoate are also important considerations for its practical applications. Studies have shown that the compound exhibits good thermal stability, making it suitable for high-temperature processes. However, it can undergo hydrolysis under acidic or basic conditions, which must be carefully controlled during synthesis and storage to maintain its integrity.

In the context of environmental impact, the synthesis and use of Methyl 2-fluoro-4-(4-methylphenyl)benzoate are subject to rigorous safety and sustainability standards. Researchers are actively exploring greener synthetic methods to reduce the environmental footprint associated with its production. For example, the use of catalytic processes and renewable feedstocks can minimize waste generation and energy consumption.

The biological activity of Methyl 2-fluoro-4-(4-methylphenyl)benzoate has been investigated through various in vitro and in vivo studies. These studies have demonstrated its low toxicity and good biocompatibility, which are essential properties for pharmaceutical applications. Additionally, its ability to inhibit specific enzymes involved in inflammatory pathways has been confirmed through enzyme assays and cell-based assays.

To further advance the understanding of Methyl 2-fluoro-4-(4-methylphenyl)benzoate, ongoing research is focused on optimizing its pharmacokinetic properties. This includes improving its solubility, bioavailability, and metabolic stability. Computational methods, such as molecular dynamics simulations and quantum chemistry calculations, are being employed to predict the behavior of the molecule in biological systems and guide experimental design.

In conclusion, Methyl 2-fluoro-4-(4-methylphenyl)benzoate (CAS No. 1820648-65-4) is a multifaceted compound with significant potential in both pharmaceutical development and materials science. Its unique chemical structure and properties make it an attractive candidate for a wide range of applications, from anti-inflammatory drugs to advanced electronic devices. Continued research into this compound will likely uncover new opportunities for innovation and practical use.